Cas no 1805367-80-9 (3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine)

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine is a halogenated nitropyridine derivative with a difluoromethyl substituent, offering unique reactivity for pharmaceutical and agrochemical applications. The presence of bromine at the 3-position enhances its utility as a versatile intermediate for cross-coupling reactions, while the difluoromethyl group contributes to metabolic stability and bioavailability. The hydroxyl and nitro groups provide additional sites for further functionalization, making it valuable in heterocyclic synthesis. Its well-defined structure and high purity ensure consistent performance in research and industrial processes. This compound is particularly useful in the development of bioactive molecules, where precise structural modifications are critical.
3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine structure
1805367-80-9 structure
Product Name:3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine
CAS No:1805367-80-9
MF:C6H3BrF2N2O3
MW:269.000427484512
CID:4915318
Update Time:2025-10-30

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine
    • Inchi: 1S/C6H3BrF2N2O3/c7-3-4(12)2(5(8)9)1-10-6(3)11(13)14/h1,5H,(H,10,12)
    • InChI Key: CWFSOIXNYKUTFG-UHFFFAOYSA-N
    • SMILES: BrC1C(C(C(F)F)=CNC=1[N+](=O)[O-])=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 359
  • XLogP3: 1.7
  • Topological Polar Surface Area: 74.9

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A024006916-500mg
3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine
1805367-80-9 97%
500mg
$1,048.60 2022-04-01
Alichem
A024006916-1g
3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine
1805367-80-9 97%
1g
$1,713.60 2022-04-01

Additional information on 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine (CAS No. 1805367-80-9): An Overview of a Promising Compound in Medicinal Chemistry

3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine (CAS No. 1805367-80-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of substituted pyridines, which are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

The chemical structure of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine is characterized by the presence of a bromine atom at the 3-position, a difluoromethyl group at the 5-position, a hydroxyl group at the 4-position, and a nitro group at the 2-position. These functional groups contribute to the compound's high reactivity and stability, making it an attractive candidate for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which play a crucial role in inflammation.

In addition to its anti-inflammatory properties, 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine has shown promise in cancer research. Preclinical studies have reported that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The antiproliferative effects are attributed to its ability to disrupt cell cycle progression and inhibit angiogenesis.

The pharmacokinetic profile of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine has also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, with a half-life that allows for once-daily dosing. These properties make it an attractive candidate for further clinical development.

Toxicity studies have been conducted to evaluate the safety of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further investigations are needed to fully understand its long-term safety and potential side effects in humans.

The synthesis of 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep reactions involving bromination, fluorination, nitration, and hydroxylation steps. The choice of synthetic method depends on factors such as cost-effectiveness, scalability, and environmental impact.

In conclusion, 3-Bromo-5-(difluoromethyl)-4-hydroxy-2-nitropyridine (CAS No. 1805367-80-9) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its therapeutic potential and pave the way for its use in clinical settings.

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